![molecular formula C17H15N5O3 B5823915 2-[5-(1,3-benzodioxol-5-yl)-2H-tetrazol-2-yl]-N-benzylacetamide](/img/structure/B5823915.png)
2-[5-(1,3-benzodioxol-5-yl)-2H-tetrazol-2-yl]-N-benzylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[5-(1,3-benzodioxol-5-yl)-2H-tetrazol-2-yl]-N-benzylacetamide, also known as BZ-423, is a small molecule with potential therapeutic applications in the treatment of autoimmune and inflammatory diseases. BZ-423 has been shown to have anti-inflammatory and immunomodulatory effects, making it a promising candidate for further research.
Mechanism of Action
2-[5-(1,3-benzodioxol-5-yl)-2H-tetrazol-2-yl]-N-benzylacetamide exerts its anti-inflammatory and immunomodulatory effects through the activation of the mitochondrial enzyme, NADH:ubiquinone oxidoreductase (complex I). This leads to the production of reactive oxygen species (ROS) and the induction of mitochondrial stress signaling pathways, which ultimately result in the suppression of inflammatory responses.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in preclinical models. These include the suppression of pro-inflammatory cytokine production, the induction of regulatory T cells, and the inhibition of T cell proliferation. This compound has also been shown to have neuroprotective effects in models of Parkinson's disease and traumatic brain injury.
Advantages and Limitations for Lab Experiments
One advantage of 2-[5-(1,3-benzodioxol-5-yl)-2H-tetrazol-2-yl]-N-benzylacetamide is its specificity for complex I of the mitochondrial respiratory chain, which makes it a more targeted approach to modulating inflammation and immune responses. However, this compound has some limitations for use in lab experiments. It has low solubility in water, which can make it difficult to administer in vivo. Additionally, the production of ROS by this compound can have toxic effects on cells, which may limit its therapeutic potential.
Future Directions
There are several potential future directions for research on 2-[5-(1,3-benzodioxol-5-yl)-2H-tetrazol-2-yl]-N-benzylacetamide. One area of interest is the development of more soluble forms of the molecule, which would make it easier to administer in vivo. Another potential direction is the investigation of this compound in combination with other immunomodulatory agents, to determine whether it has synergistic effects. Additionally, further research is needed to determine the safety and efficacy of this compound in human clinical trials.
Synthesis Methods
2-[5-(1,3-benzodioxol-5-yl)-2H-tetrazol-2-yl]-N-benzylacetamide can be synthesized through a multi-step process involving the reaction of 2-amino-5-(1,3-benzodioxol-5-yl)tetrazole with benzyl chloroacetate, followed by deprotection and purification steps. The synthesis of this compound has been described in detail in several scientific publications.
Scientific Research Applications
2-[5-(1,3-benzodioxol-5-yl)-2H-tetrazol-2-yl]-N-benzylacetamide has been extensively studied in preclinical models of autoimmune and inflammatory diseases. It has been shown to have potent anti-inflammatory effects in models of rheumatoid arthritis, multiple sclerosis, and inflammatory bowel disease. This compound has also been shown to have immunomodulatory effects, such as the ability to induce regulatory T cells and inhibit the production of pro-inflammatory cytokines.
Properties
IUPAC Name |
2-[5-(1,3-benzodioxol-5-yl)tetrazol-2-yl]-N-benzylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N5O3/c23-16(18-9-12-4-2-1-3-5-12)10-22-20-17(19-21-22)13-6-7-14-15(8-13)25-11-24-14/h1-8H,9-11H2,(H,18,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NJGGJQFRJVCQAP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C3=NN(N=N3)CC(=O)NCC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.